4-Trifluoromethylsulfanyl-biphenyl

• CAS: 177551-63-2

Core Science & Biosynthesis

4-Trifluoromethylsulfanyl-biphenyl chemical structure

An In-Depth Technical Guide to 4-Trifluoromethylsulfanyl-biphenyl: Synthesis, Properties, and Applications in Drug Discovery

Executive Summary

This technical guide provides a comprehensive overview of 4-Trifluoromethylsulfanyl-biphenyl, a fluorinated organic compound of significant interest to medicinal chemists and drug development professionals. The biphenyl scaffold is a well-established "privileged structure" in pharmacology, while the trifluoromethylsulfanyl (-SCF3) moiety offers unique physicochemical properties that are highly advantageous for modern drug design. This document details the strategic value of this compound, its physicochemical properties, a robust synthetic protocol via Suzuki-Miyaura coupling, and its potential applications. The trifluoromethylsulfanyl group imparts high lipophilicity and metabolic stability, making 4-Trifluoromethylsulfanyl-biphenyl an attractive and versatile scaffold for developing novel therapeutics with improved pharmacokinetic profiles.

Introduction: The Strategic Value of the Trifluoromethylsulfanyl Moiety in Biphenyl Scaffolds

The biphenyl framework is a recurring motif in a multitude of biologically active molecules, granting it the status of a privileged scaffold. Its rigid, yet conformationally flexible, structure allows it to effectively orient substituents for optimal interaction with biological targets. Biphenyl derivatives have demonstrated a wide array of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties[1].

In contemporary drug design, the incorporation of fluorine-containing functional groups is a key strategy to enhance a molecule's drug-like properties[2]. The trifluoromethyl (-CF3) group, and by extension, the trifluoromethylsulfanyl (-SCF3) group, are particularly valuable. The -SCF3 moiety is a highly lipophilic and strongly electron-withdrawing group, which is more metabolically stable than many other sulfur-containing groups. Its introduction into a molecular scaffold can lead to:

• Enhanced Metabolic Stability: The strong carbon-fluorine bonds resist oxidative metabolism by cytochrome P450 enzymes, a common pathway for drug degradation. This can increase the half-life and bioavailability of a drug candidate[2][3].

• Increased Lipophilicity: The -SCF3 group significantly increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and the blood-brain barrier.

• Modulated Electronic Properties: As a potent electron-withdrawing group, it can alter the pKa of nearby functional groups and influence ligand-receptor binding interactions, including hydrogen bonding and electrostatic interactions[4].

The combination of the proven biphenyl scaffold with the advantageous properties of the -SCF3 group makes 4-Trifluoromethylsulfanyl-biphenyl a molecule of high strategic importance for the synthesis of new chemical entities in drug discovery programs.

Chemical Identity and Physicochemical Properties

The core structure consists of two phenyl rings connected by a single bond, with a trifluoromethylsulfanyl group substituted at the 4-position of one ring.

Chemical Structure:

Caption: 2D Structure of 4-(Trifluoromethylsulfanyl)biphenyl

Table 1: Physicochemical and Spectral Data

Property	Value	Source / Method
IUPAC Name	1-phenyl-4-(trifluoromethylsulfanyl)benzene	---
CAS Number	Not readily available in public databases.	---
Molecular Formula	C₁₃H₉F₃S	Calculated
Molecular Weight	254.27 g/mol	Calculated
Calculated XLogP3	~5.1 (Estimated)	Based on 4-Trifluoromethylbiphenyl[5]
Appearance	White to off-white solid (Predicted)	---
¹H NMR (400 MHz, CDCl₃)	δ 7.6-7.8 (m, 4H), δ 7.3-7.5 (m, 5H)	Predicted based on analogues[6]
¹³C NMR (100 MHz, CDCl₃)	δ 127-142 (multiple aromatic C), q, J ≈ 307 Hz (CF₃)	Predicted based on analogues[3][7]
¹⁹F NMR (376 MHz, CDCl₃)	δ ~ -42 (s, 3F)	Predicted based on analogues[2]

Synthesis and Characterization

Synthetic Strategy: Suzuki-Miyaura Cross-Coupling

The most efficient and modular synthesis of 4-Trifluoromethylsulfanyl-biphenyl is achieved through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction is one of the most powerful methods for forming C-C bonds between sp²-hybridized carbon atoms[4][8]. The strategy involves coupling an arylboronic acid with an aryl halide. The most practical approach utilizes the commercially available (4-((Trifluoromethyl)thio)phenyl)boronic acid (CAS 947533-15-5) and bromobenzene[9]. This route is advantageous due to the stability and ease of handling of boronic acids[8].

Visualization: Synthetic Workflow

Workflow for the synthesis of 4-Trifluoromethylsulfanyl-biphenyl.

Detailed Experimental Protocol

This protocol is a representative example adapted from established methodologies for Suzuki-Miyaura couplings and should be performed by trained professionals in a controlled laboratory environment.[10][11]

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add (4-((Trifluoromethyl)thio)phenyl)boronic acid (1.0 eq, e.g., 2.22 g, 10 mmol) and potassium carbonate (2.5 eq, 3.45 g, 25 mmol) dissolved in 20 mL of deionized water.

• Solvent and Reagent Addition: Add 40 mL of toluene to the flask, followed by bromobenzene (1.05 eq, 1.1 mL, 10.5 mmol).

• Inert Atmosphere: Bubble argon gas through the stirred mixture for 15-20 minutes to degas the solution and create an inert atmosphere.

• Catalyst Addition: Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 eq, 231 mg, 0.2 mmol), to the mixture under a positive flow of argon.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 6-12 hours.

• Workup: Cool the mixture to room temperature. Transfer the mixture to a separatory funnel and dilute with 50 mL of ethyl acetate. Wash the organic layer sequentially with 50 mL of water and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient (e.g., starting from 100% hexane) to afford the pure 4-Trifluoromethylsulfanyl-biphenyl as a solid.

Applications in Medicinal Chemistry and Drug Development

Biological Activity Profile

While specific bioactivity data for 4-Trifluoromethylsulfanyl-biphenyl is not extensively published, the broader class of trifluoromethylthiolated biphenyl derivatives has shown promise in several therapeutic areas. Research indicates that molecules with this scaffold can possess significant antioxidant and anti-inflammatory activities. The biphenyl moiety allows for the exploration of structure-activity relationships, where modifications to the second phenyl ring can tune the compound's potency and selectivity for various biological targets.

Pharmacokinetic Considerations

The primary value of the 4-trifluoromethylsulfanyl-biphenyl scaffold lies in its potential to generate drug candidates with favorable pharmacokinetic (ADME) profiles.

• Metabolism: The -SCF3 group is exceptionally stable to oxidative metabolism, a primary route of drug failure. Placing this group at the 4-position (para) of the biphenyl ring can sterically shield the molecule and block a common site of metabolic hydroxylation.

• Permeability: The high lipophilicity conferred by the -SCF3 group is expected to enhance passive diffusion across biological membranes, potentially leading to good oral absorption and distribution into tissues.

Visualization: Structure-Property Relationships

Key structure-property relationships of the scaffold.

Conclusion and Future Outlook

4-Trifluoromethylsulfanyl-biphenyl represents a highly valuable and strategically designed chemical scaffold for modern drug discovery. It synergistically combines the proven pharmacological relevance of the biphenyl core with the metabolism-enhancing and property-modulating effects of the trifluoromethylsulfanyl group. Its straightforward synthesis via robust methods like the Suzuki-Miyaura coupling makes it an accessible building block for creating diverse chemical libraries. Future research should focus on synthesizing derivatives of this core structure and screening them against a wide range of biological targets, such as kinases, nuclear receptors, and enzymes involved in inflammatory pathways, to fully exploit its therapeutic potential.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Mastering Suzuki Coupling: The Power of 4-Trifluoromethylphenylboronic Acid. [Online] Available at: [Link]

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• ResearchGate. Trifluoromethylthiolation of biphenyl derivatives. [Online] Available at: [Link]

• Supporting Information for a scientific article. [Online] Available at: [Link]

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• PubChem. 4,4'-Bis[trifluoromethyl]biphenyl. [Online] Available at: [Link]

• SpectraBase. 4'-(Trifluoromethyl)biphenyl-2-carboxylic acid - Optional[13C NMR] - Spectrum. [Online] Available at: [Link]

• PubChem. 4-Trifluoromethylbiphenyl. [Online] Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Online] Available at: [Link]

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• NRO Chemistry. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Online] YouTube. Available at: [Link]

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Trifluoromethylthio group electron-withdrawing effects

Technical Deep Dive: The Trifluoromethylthio ( ) Group

Electron-Withdrawing Effects & Strategic Application in Medicinal Chemistry

Executive Summary

The trifluoromethylthio group (

) has emerged as a "privileged moiety" in modern drug discovery, often termed a "super-lipophilic" bioisostere. While it shares the electron-withdrawing prowess of its oxo-analogue ( ) and the parent trifluoromethyl group ( ), the group offers a unique orthogonality: it combines high electronegativity with exceptional lipophilicity and a distinct steric profile.

This guide dissects the electronic and physicochemical behavior of the

group, providing researchers with the rationale for its selection and the robust methodologies for its installation.

Part 1: Physicochemical Architecture

To effectively deploy the

group, one must understand its quantitative electronic and steric parameters relative to standard bioisosteres.

1.1 Comparative Electronic & Lipophilic Profile

The sulfur atom acts as a "lipophilicity amplifier." Unlike oxygen, which is hard and compact, sulfur’s larger van der Waals radius and diffuse orbitals dramatically increase the partition coefficient (

) without sacrificing the electron-withdrawing capability ( ) required for metabolic stability.

Table 1: Physicochemical Constants of Fluorinated Bioisosteres

Substituent	Hammett	Hammett	Hansch Lipophilicity ( )	Field Effect ( )	Resonance ( )
	0.40	0.50	1.44	0.38	0.12
	0.43	0.54	0.88	0.38	0.16
	0.38	0.35	1.04	0.41	-0.06
	0.15	0.00	0.61	0.20	-0.20
	0.37	0.23	0.71	0.41	-0.18

Data compiled from Hansch et al. and standard physical organic chemistry references. [1, 2]

Key Insights:

• Electronic Pull: The

  of (0.50) is nearly identical to (0.54), indicating a strong deactivating effect on aromatic rings. Unlike , which has a significant resonance donation effect ( roughly balancing its induction), the sulfur atom in exhibits minimal resonance donation due to poor orbital overlap ( ) with the aromatic -system.

• Lipophilicity Spike: The

  value of 1.44 is the defining feature.[1] Replacing a with increases by ~0.6 units, significantly enhancing membrane permeability for polar scaffolds.

1.2 Structural Geometry: The "Dog-Leg" Conformation

The C(aryl)–S–C(

) bond angle is approximately 100–103° , significantly more acute than the C–O–C angle (~118°) in ethers. Combined with a longer C–S bond length (~1.75 Å), the group adopts a conformation often orthogonal to the aromatic plane. This steric bulk can be exploited to fill hydrophobic pockets in protein targets that are inaccessible to the planar group.

Part 2: Strategic Synthetic Decision Making

Selecting the correct synthetic pathway is critical. The electronic nature of your substrate dictates whether you must employ an Electrophilic , Nucleophilic , or Radical trifluoromethylthiolation strategy.

2.1 Pathway Selection Logic

Figure 1: Decision matrix for selecting the optimal trifluoromethylthiolation strategy based on substrate functionality.

Part 3: Validated Experimental Protocol

Protocol: Copper-Mediated Nucleophilic Trifluoromethylthiolation of Aryl Iodides Context: This is the "workhorse" method for medicinal chemists. It utilizes stable silver trifluoromethylthiolate (

) as a reservoir for the volatile and unstable species generated in situ.

3.1 Reagents & Materials[2][3][4]

• Substrate: Aryl Iodide (1.0 equiv)

• Source:

  (1.5 equiv) [Commercially available, stable solid]

• Catalyst:

  (1.0 - 1.5 equiv) [Stoichiometric copper is often required for high yields, though catalytic variants exist]

• Ligand: 2,2'-Bipyridine (bpy) or 1,10-Phenanthroline (1.5 - 2.0 equiv)

• Solvent: Diglyme or DMF (Anhydrous)

• Atmosphere: Argon or Nitrogen

3.2 Step-by-Step Workflow

• Preparation (Glovebox/Schlenk Line):

  • In a flame-dried Schlenk tube equipped with a magnetic stir bar, charge

    (313 mg, 1.5 mmol), (285 mg, 1.5 mmol), and 2,2'-bipyridine (234 mg, 1.5 mmol).

  • Note: While

    is stable, handling it under inert atmosphere prevents surface oxidation which can stall transmetallation.

• Substrate Addition:

  • Add the Aryl Iodide (1.0 mmol). If the substrate is a solid, add it with the salts. If liquid, add via syringe after solvent.

• Solvation:

  • Add anhydrous Diglyme (3.0 mL).

  • Checkpoint: The solution should turn a dark complex color (often dark brown/green) upon stirring, indicating ligand complexation.

• Reaction:

  • Seal the tube and heat to 110–120 °C for 12–16 hours.

  • Mechanism:[5][6] The reaction proceeds via oxidative addition of the Ar-I to Cu(I), followed by transmetallation with Ag-SCF3, and finally reductive elimination.

• Workup (Crucial for Sulfur Removal):

  • Cool to room temperature.

  • Dilute with Ethyl Acetate (20 mL) and filter through a pad of Celite to remove silver salts.

  • Wash the filtrate with water (

    mL) and brine ( mL).

  • Tip: If the organic layer retains a green copper hue, wash with 10% aqueous ethylenediamine or

    to sequester copper.

• Purification:

  • Dry over

    , concentrate, and purify via silica gel flash chromatography.

  • Note:

    compounds are highly lipophilic; they will elute significantly faster than their parent aryl iodides.

Part 4: Case Study & Applications

Case Study: Tiflorex Tiflorex is an anorectic agent where the

group plays a pivotal role.

• Metabolic Stability: The

  group at the meta/para position blocks metabolic oxidation (hydroxylation) of the phenyl ring.

• Receptor Binding: The high lipophilicity (

  ) facilitates crossing the Blood-Brain Barrier (BBB), a critical requirement for CNS activity.

Bioisosteric Swap Example: In the optimization of a hypothetical kinase inhibitor, replacing a terminal Chloro group (

) with ( ):

• Doubled the potency (due to stronger electron withdrawal affecting the pKa of a nearby H-bond donor).

• Increased brain exposure 3-fold (due to lipophilicity).

References

• Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev.[7][8]1991 , 91, 165–195.[8] Link

• Leroux, F.; Jeschke, P.; Schlosser, M.

  -Fluorinated Ethers, Thioethers, and Amines: Anomerically Biased Species. Chem. Rev.[7][8]2005 , 105, 827–856. Link

• Xu, C.; Ma, B.; Shen, Q. N-Trifluoromethylthiosaccharin: An Easily Accessible, Shelf-Stable, High-Reactivity Electrophilic Trifluoromethylthiolating Reagent. Angew.[6][7][9] Chem. Int. Ed.2014 , 53, 9316–9320. Link

• Weng, Z.; He, W.; Chen, C.; Lee, R.; Tan, D.; Lai, Z.; Kong, D.; Yuan, Y.; Huang, K.-W. An Air-Stable Copper Reagent for Nucleophilic Trifluoromethylthiolation of Aryl Halides. Angew.[6][7][9] Chem. Int. Ed.2013 , 52, 1548–1552. Link

• Billard, T. The Trifluoromethylthio Group: A Privileged Motif in Medicinal Chemistry and Agrochemistry. ChemMedChem2021 , 16, 2583. Link

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A Technical Guide to 4-((Trifluoromethyl)thio)biphenyl: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-((Trifluoromethyl)thio)biphenyl, a fluorinated organic compound of increasing interest in medicinal chemistry and materials science. While specific experimental data for this exact molecule is not extensively documented in public databases, this guide synthesizes information from closely related analogues and established chemical principles to provide a robust working knowledge of its probable characteristics and synthesis. We will explore the critical role of the trifluoromethylthio (SCF₃) group in modulating molecular properties, propose a detailed synthetic protocol via Suzuki-Miyaura cross-coupling, and discuss its potential applications, particularly in the realm of drug discovery. This document serves as a foundational resource for researchers seeking to explore the unique attributes of this and similar compounds.

Introduction: The Strategic Importance of the Trifluoromethylthio Moiety

The incorporation of fluorine and fluorinated functional groups has become a cornerstone of modern drug design.[1] Among these, the trifluoromethylthio (SCF₃) group has emerged as a particularly valuable moiety for its ability to significantly enhance the pharmacological profile of bioactive molecules.[2][3] The SCF₃ group is highly lipophilic and possesses strong electron-withdrawing properties, which can profoundly influence a molecule's metabolic stability, membrane permeability, and binding affinity for its biological target.[4]

When appended to a biphenyl scaffold, a privileged structure in medicinal chemistry known for its rigid yet tunable nature, the resulting 4-((Trifluoromethyl)thio)biphenyl molecule presents a compelling candidate for library synthesis and lead optimization in drug discovery programs.[5][6]

Molecular Structure and Physicochemical Properties

Canonical SMILES (Proposed): FC(F)(F)Sc1ccc(cc1)c2ccccc2

Physicochemical Properties (Predicted vs. Analogues):

Property	Predicted Value for 4-((Trifluoromethyl)thio)biphenyl	4-(Trifluoromethyl)biphenyl[7]	4-(Trifluoromethyl)thiophenol[8]
Molecular Weight	~270.28 g/mol	222.20 g/mol	178.18 g/mol
LogP	~5.5 - 6.0	5.1	3.3
Boiling Point	> 300 °C	Not available	68-72 °C (15 mmHg)
Melting Point	Solid at room temp.	64-66 °C	56-57 °C

Note: The predicted values are estimations derived from the properties of the constituent moieties and related compounds and should be confirmed by experimental analysis.

Synthesis of 4-((Trifluoromethyl)thio)biphenyl

The most logical and efficient synthetic route to 4-((Trifluoromethyl)thio)biphenyl is through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This Nobel Prize-winning methodology is widely employed for the formation of C-C bonds between aryl halides and aryl boronic acids, offering high yields and excellent functional group tolerance.[5][9]

Proposed Synthetic Scheme:

Caption: Proposed Suzuki-Miyaura coupling for the synthesis of 4-((Trifluoromethyl)thio)biphenyl.

Detailed Experimental Protocol

This protocol is a representative procedure and may require optimization for yield and purity.

Materials:

• 4-((Trifluoromethyl)thio)bromobenzene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Hexane

• Ethyl acetate

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 4-((Trifluoromethyl)thio)bromobenzene (1.0 eq), phenylboronic acid (1.2 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.04 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Base Addition: Under a positive pressure of inert gas, add toluene, followed by a 2M aqueous solution of potassium carbonate (2.0 eq).

• Reaction: Vigorously stir the biphasic mixture and heat to 80-90 °C. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel.

• Extraction: Wash the organic layer sequentially with deionized water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 4-((Trifluoromethyl)thio)biphenyl as a solid.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Workflow Diagram

Caption: Experimental workflow for the synthesis of 4-((Trifluoromethyl)thio)biphenyl.

Applications in Drug Discovery and Medicinal Chemistry

The unique combination of the trifluoromethylthio group and the biphenyl scaffold suggests several potential applications for 4-((Trifluoromethyl)thio)biphenyl in drug discovery.

• Metabolic Stability: The robust C-F bonds in the trifluoromethyl group can block sites of metabolism, increasing the in vivo half-life of a drug candidate.[1]

• Lipophilicity and Permeability: The high lipophilicity imparted by the SCF₃ group can enhance a molecule's ability to cross cellular membranes, potentially improving oral bioavailability and brain penetration.[2][4]

• Modulation of Physicochemical Properties: The introduction of the SCF₃ group can fine-tune a lead compound's acidity/basicity (pKa) and overall electronic profile, which can be critical for optimizing target engagement and pharmacokinetic properties.[4]

• Scaffold for Library Synthesis: 4-((Trifluoromethyl)thio)biphenyl can serve as a versatile building block for the synthesis of a diverse library of compounds for high-throughput screening. The unsubstituted phenyl ring provides a handle for further functionalization to explore structure-activity relationships.

Conclusion

4-((Trifluoromethyl)thio)biphenyl represents a promising, yet underexplored, molecular entity with significant potential in the fields of medicinal chemistry and materials science. This technical guide provides a foundational understanding of its likely properties and a robust, experimentally-grounded protocol for its synthesis. As the demand for novel fluorinated compounds continues to grow, the exploration of molecules such as 4-((Trifluoromethyl)thio)biphenyl will be crucial for the development of next-generation therapeutics and advanced materials.

References

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• Charbonneau, M. W., et al. (2014). Support-free palladium-NHC catalyst for highly recyclable heterogeneous Suzuki-Miyaura coupling in neat water. Organometallics, 33(22), 6544–6551. [Link]

• Ding, Y., et al. (2014). Palladium-heterogenized porous polyimide materials as effective and recyclable catalysts for reactions in water. Green Chemistry, 17(1), 466–474. [Link]

• Gholinejad, M., et al. (2018). Nitro group reduction and Suzuki reaction catalysed by palladium supported on magnetic nanoparticles modified with carbon quantum dots generated from glycerol and urea. Applied Organometallic Chemistry, 32(4), e3984. [Link]

• Hussain, A., & Al-Rawashdeh, N. A.-M. (2016). Synthesis of biaryls via ligand-free Suzuki-Miyaura cross-coupling reactions: a review of homogeneous and heterogeneous catalytic developments. Advanced Synthesis & Catalysis, 358(21), 3320–3348. [Link]

• Keesara, S., et al. (2016). A 2-((4-Arylpiperazin-1-yl)methyl)phenol ligated Pd(II) complex: an efficient, versatile catalyst for Suzuki-Miyaura cross-coupling reactions. New Journal of Chemistry, 40(9), 7596–7604. [Link]

• Landelle, G., Panossian, A., & Leroux, F. R. (2014). Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery. Current topics in medicinal chemistry, 14(7), 941–951. [Link]

• Landstrom, L., & St-Gallay, S. A. (2018). EvanPhos: A ligand for ppm level Pd-catalyzed Suzuki-Miyaura couplings in either organic solvent or water. Green Chemistry, 20(15), 3436–3440. [Link]

• Mukai, T., & Orito, Y. (2022). Catalyst recycling in the suzuki coupling reaction: toward a greener synthesis in the pharmaceutical industry. Knowledge, 3(1), 1–15. [Link]

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• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 136653, 4-(Trifluoromethyl)thiophenol. [Link]

• Pinto, D. J. P., et al. (2001). Discovery of 1-[3-(aminomethyl)phenyl]-N-[3-fluoro-2'-(methylsulfonyl)-[1,1'-biphenyl]-4-yl]-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (DPC423), a highly potent, selective, and orally bioavailable inhibitor of blood coagulation factor Xa. Journal of Medicinal Chemistry, 44(4), 566–578. [Link]

• Royal Society of Chemistry. (2015). Organic & Biomolecular Chemistry, 13, 3103-3115. [Link]

• Sahoo, A. K., Oda, T., Nakao, Y., & Hiyama, T. (n.d.). Cross-Coupling of Triallyl(aryl)silanes with Aryl Bromides and Chlorides: An Alternative Convenient Biaryl Synthesis. Wiley-VCH. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Palladium-Catalyzed C-S Bond Formation for the Synthesis of Biphenyl Sulfides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Aryl Sulfide Moiety

The aryl sulfide linkage, particularly within a biphenyl scaffold, represents a cornerstone structural motif in medicinal chemistry, materials science, and agrochemicals. Molecules incorporating this functionality exhibit a wide array of biological activities, finding application as treatments for cancer, autoimmune disorders, and schizophrenia.[1] The prevalence of the C-S bond in pharmaceuticals underscores the critical need for robust and versatile synthetic methodologies.[2][3] Historically, the formation of aryl C-S bonds has been challenging due to the propensity of sulfur-containing compounds to deactivate transition metal catalysts.[3][4] However, the advent of palladium-catalyzed cross-coupling reactions, an extension of the Nobel Prize-winning work on C-C and C-N bond formation, has revolutionized access to this important class of compounds.[5][6][7][8][9][10] This guide provides an in-depth exploration of palladium-catalyzed C-S bond formation for the synthesis of biphenyl sulfides, offering mechanistic insights, practical protocols, and troubleshooting advice.

Mechanistic Underpinnings: The Catalytic Cycle

The generally accepted mechanism for palladium-catalyzed C-S cross-coupling reactions, analogous to the Buchwald-Hartwig amination, proceeds through a Pd(0)/Pd(II) catalytic cycle.[6][11] Understanding this cycle is paramount for rational optimization and troubleshooting of reaction conditions.

• Oxidative Addition: The catalytic cycle commences with the oxidative addition of an aryl halide (or pseudohalide) to a coordinatively unsaturated Pd(0) complex. This step forms a Pd(II) intermediate. The reactivity of the aryl electrophile generally follows the trend: Ar-I > Ar-OTf > Ar-Br > Ar-Cl.[11]

• Ligand Exchange/Base-Mediated Thiolate Formation: A thiol coordinates to the Pd(II) center. In the presence of a base, the thiol is deprotonated to form a more nucleophilic thiolate, which then displaces the halide from the palladium complex.

• Reductive Elimination: This is the product-forming step where the C-S bond is formed, and the desired aryl sulfide is released from the palladium center. This process regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[11][12]

dot digraph "Catalytic_Cycle" { graph [layout=circo, overlap=false, splines=true, bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style=filled, fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", fontcolor="#5F6368"];

pd0 [label="Pd(0)L_n", fillcolor="#4285F4", fontcolor="#FFFFFF"]; pd2_aryl [label="Ar-Pd(II)(X)L_n", fillcolor="#EA4335", fontcolor="#FFFFFF"]; pd2_thiolate [label="Ar-Pd(II)(SR')L_n", fillcolor="#FBBC05", fontcolor="#202124"]; product [label="Ar-S-R'", shape=ellipse, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"];

pd0 -> pd2_aryl [label="Oxidative Addition\n(Ar-X)"]; pd2_aryl -> pd2_thiolate [label="Ligand Exchange / Deprotonation\n(R'-SH, Base)"]; pd2_thiolate -> product [label="Reductive Elimination"]; product -> pd0 [style=invis]; pd2_thiolate -> pd0 [label="Regeneration of Pd(0)"]; } mendot

Pd(0)/Pd(II) Catalytic Cycle for C-S Bond Formation.

Key Reaction Components: A Deeper Dive

The success of a palladium-catalyzed C-S coupling reaction is highly dependent on the judicious selection of the catalyst system and reaction conditions.

Palladium Precursors

While Pd(0) is the active catalytic species, air-stable Pd(II) precursors are often used and are reduced in situ. Common choices include:

• Pd(OAc)₂ (Palladium(II) Acetate): A versatile and widely used precursor.

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)): A true Pd(0) source, often used for more challenging couplings.[13]

• PdCl₂(PPh₃)₂ (Bis(triphenylphosphine)palladium(II) Chloride): A classic precursor, though less common in modern C-S coupling protocols.

The Crucial Role of Ligands

Ligands are arguably the most critical component of the catalyst system. They stabilize the palladium center, modulate its reactivity, and facilitate the key steps of the catalytic cycle.[14][15][16] For C-S bond formation, ligands must be carefully chosen to prevent catalyst deactivation by the sulfur nucleophile.[1]

Ligand Type	Examples	Key Features & Applications
Bulky, Electron-Rich Monophosphines	t-Bu₃P, Buchwald Ligands (e.g., SPhos, XPhos)	Highly effective for a broad range of substrates, including less reactive aryl chlorides. Their steric bulk promotes reductive elimination.[16]
Bidentate Phosphines	dppf, Xantphos, DPEphos	The chelation effect can enhance catalyst stability. Xantphos, with its wide bite angle, is particularly effective in C-S coupling.[15][17]
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Strong σ-donors that form robust bonds with palladium, offering high thermal stability.

Bases and Solvents

The base plays a crucial role in deprotonating the thiol to generate the active thiolate nucleophile.[6] The choice of base must be compatible with the functional groups present in the substrates.

• Strong Bases: NaOt-Bu, K₃PO₄, Cs₂CO₃ are commonly employed for efficient deprotonation.

• Weaker Bases: K₂CO₃ can be used for base-sensitive substrates.[14]

Aprotic polar solvents are generally preferred to facilitate the dissolution of reagents and stabilize charged intermediates. Toluene, dioxane, and DMF are frequent choices.

Experimental Protocol: Synthesis of 4-(Phenylthio)biphenyl

This protocol provides a representative procedure for the synthesis of a biphenyl sulfide via palladium-catalyzed C-S cross-coupling.

General workflow for Pd-catalyzed C-S coupling.

Materials:

• 4-Bromobiphenyl (1.0 mmol, 233 mg)

• Thiophenol (1.2 mmol, 124 µL)

• Pd₂(dba)₃ (0.02 mmol, 18.3 mg)

• Xantphos (0.04 mmol, 23.1 mg)

• Cesium Carbonate (Cs₂CO₃) (2.0 mmol, 652 mg)

• Anhydrous, Degassed Toluene (5 mL)

• Schlenk tube or microwave vial with a magnetic stir bar

• Inert gas (Argon or Nitrogen) manifold

Procedure:

• Reaction Setup: To a Schlenk tube under an inert atmosphere, add 4-bromobiphenyl, Pd₂(dba)₃, Xantphos, and cesium carbonate.

• Reagent Addition: Evacuate and backfill the tube with inert gas three times. Add the degassed toluene via syringe, followed by the thiophenol.

• Reaction Conditions: Seal the tube and place it in a preheated oil bath at 110 °C. Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, allow the reaction to cool to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (2 x 20 mL) and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 4-(phenylthio)biphenyl.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficiently degassed solvent/reagents; Poor quality base.	Premix the Pd precursor and ligand before adding other reagents.[18] Ensure thorough degassing of solvents.[19] Use a freshly opened or properly stored base.
Formation of Disulfide Byproduct	Oxidative coupling of the thiol.	Maintain a strict inert atmosphere. Ensure the absence of oxygen.[19]
Homocoupling of Aryl Halide	Presence of an oxidant, generally oxygen.	Ensure the reaction vessel has been purged of air and that the solvents employed have been properly degassed.[19]
Decomposition of Starting Material	Reaction temperature is too high; Base is too strong for functional groups present.	Lower the reaction temperature. Screen weaker bases such as K₃PO₄ or K₂CO₃.[14][19]
Difficulty with Aryl Chlorides	C-Cl bond is less reactive.	Use a more active catalyst system, such as one employing a bulky, electron-rich monophosphine ligand (e.g., SPhos, XPhos).[16] Higher temperatures may be required.

Conclusion

Palladium-catalyzed C-S bond formation is a powerful and indispensable tool for the synthesis of biphenyl sulfides and other valuable organosulfur compounds. A thorough understanding of the reaction mechanism, coupled with the rational selection of catalyst components and reaction conditions, enables researchers to efficiently construct these important molecular architectures. The protocols and troubleshooting guidance provided herein serve as a robust starting point for the successful application of this transformative methodology in research and development settings.

References

• Recent developments in palladium-catalyzed C–S bond formation - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Forging C–S Bonds Through Decarbonylation: New Perspectives for the Synthesis of Privileged Aryl Sulfides - PMC. Available at: [Link]

• Palladium-Catalyzed Direct Thiolation of Aryl C H Bonds with Disulfides - ResearchGate. Available at: [Link]

• A Facile One-Pot Synthesis of Alkyl Aryl Sulfides from Aryl Bromides - ACS Publications. Available at: [Link]

• Recent Advances of Pd/C-Catalyzed Reactions - MDPI. Available at: [Link]

• A mutual exchange: Synthesizing aryl sulfides from non-smelling, non-toxic compounds - ScienceDaily. Available at: [Link]

• Transition Metal Catalyzed Synthesis of Aryl Sulfides - MDPI. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Synthesis of Sulfides Using Aryl Halides and S8 in the Presence of CuFe2O4 Magnetic Catalyst - Nanomaterials Chemistry. Available at: [Link]

• palladium-catalyzed suzuki-miyaura cross-coupling: Topics by Science.gov. Available at: [Link]

• Palladium nanoparticles as efficient catalyst for C–S bond formation reactions - PMC. Available at: [Link]

• Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions | Chemical Reviews. Available at: [Link]

• Synthesis of a wide range of biphenyl derivatives and symmetrical sulfides, using SnFe2O4@SiO2@P-Pd MNPs as a novel, efficient, green, and reusable catalyst - Journal of Molecular Structure. Available at: [Link]

• Buchwald-Hartwig coupling - YouTube. Available at: [Link]

• Advances in Cross-Coupling Reactions - PMC - NIH. Available at: [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry. Available at: [Link]

• A General Palladium-Catalyzed Coupling of Aryl Bromides/Triflates and Thiols | Organic Letters - ACS Publications. Available at: [Link]

• Recent Advances on Palladium Radical Involved Reactions | ACS Catalysis. Available at: [Link]

• Synthesis of a wide range of biphenyl derivatives and symmetrical sulfides, using SnFe2O4@SiO2@P-Pd MNPs as a novel, efficient, green, and reusable catalyst. Available at: [Link]

• 2.2: Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. Available at: [Link]

• Palladium-catalyzed C-C, C-N and C-O bond formation - DSpace@MIT. Available at: [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases - PMC. Available at: [Link]

• Palladium-catalyzed cascade cyclizations involving C–C and C–X bond formation: strategic applications in natural product synthesis - Chemical Society Reviews (RSC Publishing). Available at: [Link]

• What can reaction databases teach us about Buchwald–Hartwig cross-couplings? - Royal Society of Chemistry. Available at: [Link]

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Synthesis of a wide range of biphenyl derivatives and symmetrical sulfides, using SnFe2O4@SiO2@P-Pd MNPs as a novel, efficient, green, and reusable catalyst - ResearchGate. Available at: [Link]

• Palladium-catalysed direct thiolation and selenation of aryl C–H bonds assisted by directing groups - Dalton Transactions (RSC Publishing). Available at: [Link]

• Palladium Catalysis Explained Like You've Never Seen Before! Mechanism Monday #66. Available at: [Link]

• Palladium Catalysis: Dependence of the Efficiency of C–N Bond Formation on Carboxylate Ligand and Metal Carboxylate or Carboxylic Acid Additive | ACS Omega - ACS Publications. Available at: [Link]

• Pd-catalyzed C–S bond formation | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Transition Metal Catalyzed Synthesis of Aryl Sulfides - PMC - NIH. Available at: [Link]

• Pd(II)-Catalyzed C–H Activation/C–C Cross-Coupling Reactions: Versatility and Practicality. Available at: [Link]

• Copper-Catalyzed C-S Formation for the Synthesis of Benzyl Phenyl Sulfides from Dithiocarbamates - Organic Chemistry Portal. Available at: [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond - MDPI. Available at: [Link]

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture - Frontiers. Available at: [Link]

• Troubleshooting a C–N Coupling Reaction : r/OrganicChemistry - Reddit. Available at: [Link]

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC. Available at: [Link]

• Cross-Coupling Reactions: A Practical Guide - ResearchGate. Available at: [Link]

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Reagents for introducing SCF3 group into biphenyl rings

Application Note: Strategic Introduction of the Trifluoromethylthio ( ) Group into Biphenyl Systems

Executive Summary

The trifluoromethylthio group (

) is a "super-lipophilic" motif (Hansch ) significantly more lipophilic than ( ) or analogues.[1] Its introduction into biphenyl scaffolds—privileged structures in drug discovery (e.g., telmisartan, xenalipin)—can dramatically alter metabolic stability, membrane permeability, and potency.

This guide provides a decision-making framework and validated protocols for installing the

moiety into biphenyl rings. Unlike simple arenes, biphenyls present unique challenges regarding steric hindrance (ortho-substitution) and electronic communication between rings. We categorize methodologies by the electronic nature of the substrate: Nucleophilic Cross-Coupling for halogenated biphenyls and Electrophilic C-H Functionalization for electron-rich biphenyls.

Strategic Reagent Selection Guide

The choice of reagent is dictated by the functional handle available on your biphenyl substrate.

Substrate Electronic State	Preferred Method	Key Reagent	Mechanism	Critical Advantage
Halogenated (I, Br, Cl)	Cross-Coupling	/	Nucleophilic Aromatic Substitution / Metal Catalysis	Tolerates electron-withdrawing groups; high regiocontrol defined by halogen position.
Electron-Rich (OH, OR, )	Direct C-H Functionalization	Shen's Reagent ( -trifluoromethylthiosaccharin)	Electrophilic Aromatic Substitution ( )	Metal-free (often); mild conditions; avoids pre-functionalization.
Boronic Acids	Cross-Coupling	Billard's Reagent ( )	Copper-mediated Oxidative Coupling	Ideal for late-stage diversification of Suzuki coupling intermediates.
Carboxylic Acids	Decarboxylation	+	Radical Decarboxylation	Converts to ; useful for scaffold hopping.

Detailed Experimental Protocols

Protocol A: Palladium-Catalyzed Nucleophilic Trifluoromethylthiolation

Target: Biphenyl halides (Iodides preferred; Bromides require optimized ligands). Reagent:

(Silver trifluoromethanethiolate) is the industry standard due to its stability and ability to act as a reservoir for the anion.

Materials

• Substrate: 4-Iodobiphenyl (1.0 equiv)

• Reagent:

  (1.5 equiv)

• Catalyst:

  (5 mol%)

• Ligand: Xantphos (5-10 mol%) - Crucial for reductive elimination of the bulky

  group.

• Solvent: Toluene or 1,4-Dioxane (anhydrous)

• Temperature: 80–100 °C

Step-by-Step Procedure

• Setup: In a glovebox or under strictly inert atmosphere (

  /Ar), charge a dried Schlenk tube with 4-iodobiphenyl (1.0 mmol), (313 mg, 1.5 mmol), (11 mg, 0.05 mmol), and Xantphos (29 mg, 0.05 mmol).

• Solvation: Add anhydrous Toluene (5 mL). Seal the tube.

• Reaction: Heat the mixture to 100 °C for 12–18 hours. The reaction mixture will likely turn dark/black as AgI precipitates.

• Workup: Cool to room temperature. Filter through a pad of Celite to remove silver salts. Rinse the pad with EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Expert Insight:

is polymeric and insoluble. The reaction rate is often limited by the transmetallation from Ag to Pd. Adding a soluble fluoride source (e.g., CsF) can sometimes accelerate this step by breaking up the Ag aggregates.

Protocol B: Electrophilic C-H Trifluoromethylthiolation

Target: Electron-rich biphenyls (e.g., 4-methoxybiphenyl, 4-hydroxybiphenyl). Reagent: Shen's Reagent (

-trifluoromethylthiosaccharin). This reagent is superior to (toxic gas) and Billard's reagents in terms of reactivity and shelf-stability.

Materials

• Substrate: 4-Methoxybiphenyl (1.0 equiv)

• Reagent:

  -trifluoromethylthiosaccharin (1.2 equiv)

• Activator:

  (10 mol%) or TfOH (5 mol%)

• Solvent: DCM or DCE

• Temperature: Room Temperature to 40 °C

Step-by-Step Procedure

• Setup: To a flame-dried flask equipped with a stir bar, add 4-methoxybiphenyl (1.0 mmol) and

  -trifluoromethylthiosaccharin (338 mg, 1.2 mmol).

• Activation: Add anhydrous DCM (5 mL). While stirring, add

  (16 mg, 0.1 mmol) in one portion.

• Reaction: Stir at room temperature. Monitor by TLC or LCMS. Reaction is typically fast (1–4 hours).

  • Note: For less reactive biphenyls, switch solvent to DCE and heat to 60 °C.

• Quench: Quench with saturated aqueous

  .

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over

  .

• Purification: Flash chromatography.

Regioselectivity Note: In 4-substituted biphenyls, the

group will typically install ortho to the electron-donating group (position 3), not on the unsubstituted phenyl ring, due to the electronic activation required for this Friedel-Crafts-type mechanism.

Mechanistic Visualization

Figure 1: Catalytic Cycle for Pd-Catalyzed Cross-Coupling

This diagram illustrates the critical role of the

reagent in transmetallating the anion to the Palladium center.

Caption: Pd-catalyzed cross-coupling cycle highlighting the transmetallation step with AgSCF3.

Figure 2: Electrophilic Activation of Shen's Reagent

This pathway demonstrates how Lewis Acids activate the saccharin-derived reagent to generate the reactive "CF3S+" equivalent.

Caption: Activation of N-trifluoromethylthiosaccharin by Lewis Acid for electrophilic substitution.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Conversion (Protocol A)	Incomplete Transmetallation	Add 1.0 equiv CsF or switch to which often transmetallates faster than Ag salts.
Protodehalogenation (Protocol A)	Hydride source contamination	Ensure solvent is strictly anhydrous. Avoid amine bases if possible; use carbonates ( ).
Regioisomer Mixtures (Protocol B)	Steric crowding / Electronic competition	Lower temperature to 0 °C. If substrate has multiple activating groups, the will go ortho to the strongest donor.
Black Precipitate (Protocol A)	Pd Black formation	Increase ligand loading or switch to a more robust precatalyst (e.g., Xantphos-Pd-G3).

Safety Considerations

• : Generally stable but should be stored away from light. In the presence of strong acids, it can theoretically release trace (volatile, stench).

• Reaction Vapors: Although these reagents avoid gaseous

  , thermal decomposition can still release fluorinated sulfur species. Always operate in a well-ventilated fume hood.

• Waste: Silver residues must be collected for reclamation. Fluorinated waste streams should be segregated according to EHS protocols.

References

• Electrophilic Reagents (Shen's Reagent)

  • Xu, C., Ma, B., & Shen, Q. (2014). "N-Trifluoromethylthiosaccharin: An Easily Accessible, Shelf-Stable, Electrophilic Trifluoromethylthiolating Reagent."[2] Angewandte Chemie International Edition.

• Nucleophilic Reagents (AgSCF3)

  • Weng, Z., et al. (2010). "Copper-mediated trifluoromethylthiolation of aryl boronic acids." Organic Letters.

• Billard's Reagents

  • Billard, T., et al. (2014).[3] "Electrophilic Aromatic Trifluoromethylthiolation with the Second Generation of Trifluoromethanesulfenamide." Synlett.

• Applications in Drug Discovery

  • Barata-Vallejo, S., et al. (2014).[3] "Trifluoromethylthiolation of biological relevant molecules." Chemistry – A European Journal.

• Biphenyl Specifics & Cross-Coupling

  • Yin, G., et al. (2012). "Palladium-catalyzed trifluoromethylthiolation of aryl halides." Journal of the American Chemical Society.

Sources

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• 2. Shelf-stable electrophilic reagents for trifluoromethylthiolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]

Application Note & Protocol: A Robust Two-Step Synthesis of 4-(Trifluoromethylthio)biphenyl from 4-(Trifluoromethylthio)phenol

Abstract: This guide provides a detailed, field-proven protocol for the synthesis of 4-(trifluoromethylthio)biphenyl, a valuable building block in pharmaceutical and materials science research. Recognizing the inherent difficulty in the direct functionalization of phenols in cross-coupling reactions, we present a robust two-step strategy. The protocol first involves the high-yield conversion of 4-(trifluoromethylthio)phenol into its highly reactive trifluoromethanesulfonate (triflate) ester. This stable intermediate is then subjected to a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction with phenylboronic acid to afford the target biaryl compound. This application note elaborates on the chemical principles, provides step-by-step experimental procedures, and discusses the rationale behind the chosen conditions to ensure reproducibility and success for researchers in drug development and synthetic chemistry.

Introduction: The Strategic Importance of the SCF₃ Moiety in Biaryl Scaffolds

The trifluoromethylthio (SCF₃) group is a paramount functional group in modern medicinal chemistry. Its strong electron-withdrawing nature and high lipophilicity can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity. When incorporated into a biaryl scaffold—a privileged structure in numerous approved drugs and advanced materials—the resulting molecule becomes a highly attractive target for discovery programs.

However, the synthesis of such compounds, specifically the formation of a C(sp²)-C(sp²) bond from a phenolic precursor like 4-(trifluoromethylthio)phenol, presents a significant chemical challenge. The phenolic hydroxyl group is a poor leaving group, rendering it unsuitable for direct participation in standard cross-coupling methodologies like the Suzuki-Miyaura reaction.

This guide details a highly efficient and reliable two-step approach that circumvents this issue. The strategy hinges on the activation of the phenol through conversion to an aryl triflate, a superior leaving group, followed by a palladium-catalyzed Suzuki-Miyaura coupling. This method is not only effective but also highly versatile, as the triflate intermediate can be used in a wide array of other carbon-carbon and carbon-heteroatom bond-forming reactions.

Overall Synthetic Workflow

The synthetic pathway is logically divided into two distinct but sequential experimental stages: Activation and Coupling.

Caption: Overall two-step workflow for the synthesis.

Part 1: Phenol Activation via Triflation

Scientific Rationale

The core principle of this initial step is to transform the chemically inert C-OH bond of the phenol into a C-OTf bond (Tf = trifluoromethanesulfonyl). The triflate anion (CF₃SO₃⁻) is an exceptionally stable species and, consequently, an excellent leaving group. This property makes aryl triflates highly effective electrophiles for oxidative addition to a low-valent palladium center, which is the crucial first step in many cross-coupling catalytic cycles.[1][2]

We have selected a biphasic aqueous protocol for this transformation.[3][4] Traditional methods often use amine bases like pyridine, which can lead to the formation of ammonium triflate salts. These salts can be difficult to remove and may interfere with the subsequent palladium-catalyzed reaction. The Schotten-Baumann-type conditions described here avoid this issue, allowing for a cleaner reaction and simpler isolation of the triflate intermediate, which is often pure enough for direct use in the next step.[4]

Experimental Protocol: Synthesis of 4-((Trifluoromethyl)thio)phenyl Trifluoromethanesulfonate

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
4-(Trifluoromethylthio)phenol	194.18	10.0	1.0
Trifluoromethanesulfonic Anhydride (Tf₂O)	282.14	11.0	1.1
Potassium Phosphate, 30% w/v aqueous	212.27	-	-
Toluene	92.14	-	-
Water (Deionized)	18.02	-	-

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-(trifluoromethylthio)phenol (1.94 g, 10.0 mmol).

• Add toluene (20 mL) and the 30% aqueous potassium phosphate solution (20 mL).

• Cool the biphasic mixture to 0 °C in an ice-water bath with vigorous stirring.

• Slowly add trifluoromethanesulfonic anhydride (1.85 mL, 11.0 mmol) dropwise via syringe over 15 minutes. Causality Note: The slow, dropwise addition is critical to control the exothermicity of the reaction and prevent side reactions. The temperature should be maintained below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to ambient temperature. Continue stirring for 30-60 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting phenol is fully consumed.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer with deionized water (20 mL) to remove any remaining inorganic salts.

• Dry the toluene layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product, 4-((trifluoromethyl)thio)phenyl trifluoromethanesulfonate, is typically an oil or low-melting solid of sufficient purity (>95%) for the subsequent coupling step.

Part 2: Suzuki-Miyaura Cross-Coupling

Scientific Rationale

With the activated triflate in hand, we proceed to the carbon-carbon bond formation. The Suzuki-Miyaura reaction is one of the most powerful and versatile methods for constructing biaryl linkages.[2] Its success stems from its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids.

The catalytic cycle, shown below, involves three key steps:

• Oxidative Addition: The Pd(0) catalyst inserts into the aryl-triflate bond, forming a Pd(II) complex.

• Transmetalation: The aryl group from the phenylboronic acid (activated by the base) is transferred to the palladium center.

• Reductive Elimination: The two aryl groups on the palladium complex couple and are eliminated, forming the desired biaryl product and regenerating the active Pd(0) catalyst.[5]

The choice of ligand is critical for an efficient reaction. Sterically bulky and electron-rich phosphine ligands, such as tricyclohexylphosphine (PCy₃), are known to promote the oxidative addition of less reactive electrophiles like aryl triflates and facilitate the final reductive elimination step.[6]

Catalytic Cycle of the Suzuki-Miyaura Reaction

Sources

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• 2. tcichemicals.com [tcichemicals.com]
• 3. Practical Synthesis of Aryl Triflates under Aqueous Conditions [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Trifluoromethylsulfanyl)biphenyl

Introduction

Welcome to the technical support guide for the synthesis of 4-(trifluoromethylsulfanyl)biphenyl, a critical building block in pharmaceutical and agrochemical research. The introduction of the trifluoromethylthio (-SCF3) group can significantly enhance a molecule's lipophilicity and metabolic stability, making it a highly desirable moiety in drug design.[1][2][3] However, its synthesis can present unique challenges, including low yields, difficult purification, and reagent instability.

This guide is structured to provide direct, actionable solutions to common problems encountered during the synthesis. We will focus on the most prevalent synthetic strategies: the trifluoromethylthiolation of a pre-formed biphenyl scaffold and the cross-coupling of a trifluoromethylthiolated precursor. By understanding the causality behind each experimental step, you can effectively troubleshoot and optimize your reaction outcomes.

Common Synthetic Strategies & Key Challenges

The two primary retrosynthetic pathways to 4-(trifluoromethylsulfanyl)biphenyl involve either forming the C-S bond or the C-C biphenyl bond last.

• Pathway A: C-S Bond Formation. This involves the direct trifluoromethylthiolation of a biphenyl derivative, such as 4-bromobiphenyl or biphenylboronic acid. This is often achieved via copper-catalyzed cross-coupling reactions.[4]

• Pathway B: C-C Bond Formation. This route, typically a Suzuki-Miyaura coupling, involves reacting an aryl halide (e.g., 1-bromo-4-(trifluoromethylsulfanyl)benzene) with a phenylboronic acid or equivalent.[5][6]

The main challenges researchers face include managing the reactivity and stability of trifluoromethylthiolating reagents, preventing unwanted side reactions like homocoupling in cross-coupling protocols, and achieving high conversion and isolated yield.

Troubleshooting Guide & FAQs

This section addresses specific issues in a question-and-answer format to help you rapidly identify and solve experimental hurdles.

Q1: My copper-catalyzed trifluoromethylthiolation of 4-bromobiphenyl is giving very low yield. What are the most likely causes?

Low yield in this key C-S bond formation step is a frequent issue. The problem often lies with the catalyst system, the reagent quality, or the reaction conditions.

Answer:

Several factors can contribute to low yields in a copper-catalyzed trifluoromethylthiolation. A systematic approach to troubleshooting is essential.

1. Trifluoromethylthiolating Reagent Integrity:

• Problem: Nucleophilic sources like AgSCF₃ and CuSCF₃ can be sensitive to air and moisture, leading to decomposition.[7] Electrophilic reagents, while often more stable, can also degrade if handled or stored improperly.[8][9]

• Solution:

  • Use freshly purchased or properly stored trifluoromethylthiolating reagents. For nucleophilic sources, handle them under an inert atmosphere (Argon or Nitrogen).

  • Consider using more robust, shelf-stable electrophilic reagents like N-trifluoromethylthiosaccharin or trifluoromethanesulfenates, which have shown broad substrate scopes.[8][9][10]

2. Catalyst and Ligand System:

• Problem: The choice of copper source and ligand is critical. The active catalytic species may not be forming efficiently. Traditional Ullmann conditions often required harsh temperatures and stoichiometric copper.[11][12] Modern systems use catalytic copper with specific ligands to facilitate the reaction under milder conditions.[4][13]

• Solution:

  • Catalyst: Cu(I) salts like CuBr or CuI are often effective.[4]

  • Ligand: For aryl halides, ligands like 1,10-phenanthroline can significantly improve catalytic turnover and allow the reaction to proceed at lower temperatures, sometimes even room temperature.[4]

  • Activation: Ensure the copper source is of high purity. In some cases, in situ reduction of a Cu(II) salt can be effective, but starting with a pure Cu(I) source is often more reliable.

3. Solvent and Temperature:

• Problem: The solvent plays a crucial role in reactant solubility and catalyst activity. Suboptimal temperature can lead to slow reaction rates or catalyst decomposition.

• Solution:

  • High-boiling polar aprotic solvents like DMF, NMP, or DMSO are commonly used.[11] Changing the solvent from acetonitrile to DMF has been shown to enable the coupling process at room temperature in some systems.[4]

  • Systematically screen the reaction temperature. Start at a moderate temperature (e.g., 80 °C) and adjust based on reaction monitoring (TLC or GC-MS). Excessively high temperatures can lead to side reactions.

Below is a workflow to diagnose the issue of low yield in this specific reaction.

Troubleshooting workflow for low yield in C-S coupling.

Q2: I am performing a Suzuki coupling between 4-(trifluoromethylsulfanyl)phenylboronic acid and bromobenzene, but I'm seeing significant homocoupling of my boronic acid. How can I suppress this?

Homocoupling is a classic side reaction in Suzuki couplings, leading to reduced yield and purification challenges.[14]

Answer:

The formation of 4,4'-bis(trifluoromethylsulfanyl)biphenyl arises from the self-coupling of your boronic acid starting material. This is often promoted by the presence of oxygen and suboptimal catalyst or base conditions.[14]

1. Rigorous Inert Atmosphere:

• Problem: Oxygen can facilitate the oxidative homocoupling of boronic acids and also deactivate the Pd(0) catalyst.[15]

• Solution: This is the most critical factor. Ensure your solvent is thoroughly degassed before use (e.g., by three freeze-pump-thaw cycles or by sparging with argon for at least 30 minutes). Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the entire reaction setup and duration.

2. Choice of Base and Catalyst Loading:

• Problem: The base influences the rate of transmetalation versus the rate of side reactions. A base that is too strong or too weak can be detrimental. High catalyst loading can sometimes increase homocoupling.

• Solution:

  • Screen different bases. Aqueous K₂CO₃ or Cs₂CO₃ are often effective and can help suppress homocoupling compared to stronger bases like hydroxides.[16][17]

  • Use the lowest effective catalyst loading. Typically, 0.5-2 mol% of a palladium catalyst like Pd(OAc)₂ or Pd(PPh₃)₄ is sufficient. Higher loadings are not always better.

3. Controlled Addition of Reagents:

• Problem: High instantaneous concentrations of the boronic acid can favor the homocoupling pathway.

• Solution: If other methods fail, consider adding the boronic acid slowly to the reaction mixture via a syringe pump. This maintains a low concentration, favoring the desired cross-coupling with the aryl halide.

Parameter	Condition A (High Homocoupling)	Condition B (Optimized for Cross-Coupling)	Rationale
Atmosphere	Reaction run under air or with poor degassing	Rigorously degassed solvent under Argon	Minimizes O₂-mediated homocoupling and catalyst deactivation.[14][15]
Base	Strong, non-aqueous base (e.g., NaOtBu)	Aqueous K₂CO₃ (2M solution)	Milder aqueous bases often provide better selectivity for cross-coupling.[16]
Catalyst Loading	5 mol% Pd(PPh₃)₄	1 mol% Pd(PPh₃)₄	Lower loading can reduce the rate of side reactions.
Temperature	110 °C	80 °C	Lower temperatures can improve selectivity by disfavoring the higher activation energy pathway of homocoupling.[14]

Q3: How should I purify the final 4-(trifluoromethylsulfanyl)biphenyl product? It seems to co-elute with my starting materials on silica gel.

Answer:

Purification can indeed be challenging due to the similar polarities of the product and unreacted starting materials like 4-bromobiphenyl or homocoupled byproducts.

1. Column Chromatography Optimization:

• Stationary Phase: Standard silica gel is often sufficient.

• Mobile Phase: Use a very nonpolar eluent system. Start with pure hexanes or heptane and gradually increase the polarity by adding small amounts of a slightly more polar solvent like dichloromethane or ethyl acetate (e.g., 100:1 to 20:1 hexanes:DCM). This shallow gradient will provide better separation.

• Monitoring: Use TLC plates and visualize with a UV lamp and a potassium permanganate stain to differentiate between spots.

2. Recrystallization:

• If column chromatography fails to provide pure material, recrystallization is an excellent secondary purification step.

• Solvent Screening: Test solubility in various solvents. An ideal solvent will dissolve the compound when hot but not when cold. Common choices for biphenyl systems include ethanol, methanol, or a hexane/ethyl acetate mixture.

• Procedure: Dissolve the crude product in a minimal amount of the hot solvent. Allow it to cool slowly to room temperature, then place it in an ice bath or refrigerator to maximize crystal formation. Collect the crystals by vacuum filtration.

3. Extraction Workup:

• A well-designed aqueous workup can remove many impurities before chromatography.[18]

• After the reaction, quench the mixture and extract it into a nonpolar organic solvent like ethyl acetate or DCM.

• Wash the organic layer sequentially with water, a mild acid (e.g., 1M HCl) if bases were used, a mild base (e.g., sat. NaHCO₃) if acids were used, and finally with brine.[18] This removes inorganic salts and many polar impurities.

Detailed Experimental Protocol: Copper-Catalyzed Trifluoromethylthiolation of 4-Bromobiphenyl

This protocol is a starting point based on modern Ullmann-type C-S coupling methodologies.[4][11]

Materials:

• 4-Bromobiphenyl (1.0 mmol, 233.1 mg)

• Silver(I) trifluoromethanethiolate (AgSCF₃) (1.5 mmol, 310.4 mg)

• Copper(I) bromide (CuBr) (0.1 mmol, 14.3 mg)

• 1,10-Phenanthroline (0.2 mmol, 36.0 mg)

• Anhydrous, degassed Dimethylformamide (DMF) (5 mL)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add CuBr (14.3 mg), 1,10-phenanthroline (36.0 mg), and 4-bromobiphenyl (233.1 mg).

• Seal the flask, and evacuate and backfill with argon three times.

• Under a positive flow of argon, add AgSCF₃ (310.4 mg). Note: AgSCF₃ should be handled quickly to minimize exposure to light and air.

• Add anhydrous, degassed DMF (5 mL) via syringe.

• Place the flask in a preheated oil bath at 80 °C and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite to remove insoluble copper and silver salts.

• Transfer the filtrate to a separatory funnel and wash with water (3 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel using a hexane/dichloromethane gradient to afford the pure 4-(trifluoromethylsulfanyl)biphenyl.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Copper-catalyzed trifluoromethylthiolation of aryl halides with diverse directing groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. gala.gre.ac.uk [gala.gre.ac.uk]
• 7. par.nsf.gov [par.nsf.gov]
• 8. Shelf-stable electrophilic reagents for trifluoromethylthiolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 12. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Synthesis of Trifluoromethylated Purine Ribonucleotides and Their Evaluation as 19F NMR Probes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Trifluoromethylthiolation Reagents

Topic: Handling Gaseous

vs. Solid Reagents Ticket ID: TFM-Guide-001 Status: Active

Executive Summary: The "Super-Lipophilic" Mandate

Welcome to the Advanced Fluorine Reagent Support Center. You are likely here because the standard trifluoromethyl group (

) is no longer sufficient for your SAR (Structure-Activity Relationship) goals.

The trifluoromethylthio group (

) is the "gold standard" for lipophilicity.

• Hansch Lipophilicity Parameter (

  ): ( ) vs. ( ).

• Impact: The

  group dramatically increases membrane permeability and metabolic stability compared to its oxygenated or non-sulfur analogues.

The Dilemma: You must choose between the high atom economy of the toxic gas (

) or the handling convenience of solid reagents (e.g., Munavalli, Billard, Shen reagents). This guide helps you navigate that choice safely and effectively.

Module A: The Gaseous Beast ( )

Warning:

(Trifluoromethanethiol) is a deceptive hazard. It boils at -37 °C . In a standard lab environment, it is a gas that can act as an asphyxiant and has toxicity profiles similar to other volatile fluorinated sulfur compounds.

Handling the Gas Cylinder

If you are using a lecture bottle of

, you are prioritizing atom economy.

• The Setup: You cannot use standard rubber tubing.

  can permeate or degrade standard elastomers. Use PTFE or stainless steel lines.

• The Trap: You must use a caustic scrubber (KOH/MeOH) at the outlet.

  is acidic ( in water, lower in DMSO) and will be neutralized by the base.

• Odor: While often described as having a foul, garlic-like odor, do not rely on smell for detection. Olfactory fatigue sets in quickly.

The "Hidden" Gas: In Situ Generation

Most researchers avoid the cylinder by generating the gas in situ. Common Protocol:

• Risk: Users often treat this as a "liquid phase" reaction. It is not. The moment acid hits the silver salt,

  gas is evolved. If your vessel is not sealed or equipped with a cold finger reflux condenser (dry ice/acetone), you will lose your reagent to the hood atmosphere.

Module B: The Solid Alternatives

Solid reagents are categorized by their reactivity mode: Electrophilic or Nucleophilic .

Electrophilic Reagents (The "Shelf-Stable" Class)

Used for electron-rich substrates (arenes, alkenes, heterocycles).

• Munavalli Reagent:

  -Trifluoromethylthiophthalimide.

• Billard/Shen Reagents:

  -Trifluoromethylthiosaccharin / Succinimide.

• Mechanism: These transfer an

  equivalent. The "carrier" (phthalimide/saccharin) is a leaving group.

Nucleophilic Reagents (The "Salt" Class)

Used for electrophilic substrates (alkyl halides, diazonium salts).

• : Stable, but expensive and light-sensitive.
• : Often air-sensitive; usually generated in situ or stabilized with ligands (e.g., bipyridine).
• : Metal-free, but hygroscopic.

Comparative Data Analysis

Feature	Gaseous	Electrophilic Solids (e.g., Saccharin-based)	Nucleophilic Solids (e.g., )
Atom Economy	High (MW ~102)	Low (MW > 250; Carrier waste)	Medium (Metal waste)
Cost	Low (bulk)	High (multi-step synthesis)	High (Silver/Copper cost)
Toxicity	High (Inhalation Risk)	Low (Solid handling)	Moderate (Heavy metals)
Stability	Stable (Cylinder)	Shelf-stable (Moisture sensitive over time)	Light/Air sensitive
Reactivity	Nucleophilic (needs base)	Electrophilic	Nucleophilic

Decision Logic & Workflows

Reagent Selection Decision Tree

Figure 1: Decision matrix for selecting the appropriate trifluoromethylthiolation reagent based on substrate electronics.

Troubleshooting & FAQs

Scenario A: "My yield is near zero using gas."

• Diagnosis 1 (The Leak):

  is heavier than air but extremely diffusive. Did you use a balloon?

  • Fix: Balloons are permeable to fluorinated gases over hours. Use a sealed Schlenk tube or a dedicated PTFE gas bag.

• Diagnosis 2 (The Protonation): Did you use a base?

  • Fix:

    is the conjugate acid. To be nucleophilic ( ), it must be deprotonated. Ensure you have equiv of base (TEA, , or NaH) present.

• Diagnosis 3 (Solubility): The gas may not be dissolving in your solvent.

  • Fix: Cool the solvent to -78 °C during the gas addition to condense it, then seal and warm up.

Scenario B: "My solid electrophilic reagent (Billard/Munavalli) isn't reacting."

• Diagnosis 1 (Activation): These reagents often require activation by a Lewis Acid or Brønsted Acid to make the "

  " species accessible.

  • Fix: Add 10-20 mol% of

    or a Lewis acid like .

• Diagnosis 2 (Moisture Kill): If the reagent was left open, moisture hydrolyzes it.

  • Test: Check

    NMR.[1][2] The active reagent signal is usually around -40 to -50 ppm. If you see a signal at -20 to -30 ppm (often or disulfide), your reagent is dead.

Scenario C: "I see a dimer side product ( )."

• Cause: Oxidation.[3] The

  anion is easily oxidized to the disulfide dimer.

• Fix: Degas all solvents thoroughly (freeze-pump-thaw). If using Copper catalysis, ensure the Cu species is not promoting homocoupling of the thiol.

Standard Operating Protocols (SOPs)

Protocol A: Electrophilic Trifluoromethylthiolation (Solid Reagent)

Best for: Indoles, Pyrroles, Electron-rich Arenes.[4]

• Setup: Flame-dry a 25 mL Schlenk flask under Argon.

• Reagents: Add Substrate (1.0 mmol) and

  -Trifluoromethylthiosaccharin (1.1 mmol).

• Solvent: Add anhydrous DCM or Acetonitrile (5 mL).

• Activator: Add Lewis Acid (e.g.,

  , 10 mol%) at 0 °C.

• Reaction: Stir at RT for 2-12 hours. Monitor by TLC.

• Workup: Quench with

  , extract with DCM.

• Validation:

  NMR should show a singlet around -42 ppm (product dependent).

Protocol B: Nucleophilic Trifluoromethylthiolation (Gas Source)

Best for: Alkyl Halides,

-Bromo Ketones.

• Safety: Perform in a well-ventilated fume hood.

• Condensation: Equip a reaction vessel with a dry ice/acetone condenser (-78 °C).

• Solvent/Base: Add DMF and

  (2.0 equiv).

• Gas Addition: Bubble

  gas slowly into the cold solvent until saturation (or calculated weight increase).

  • Alternative: Generate in situ by adding

    (1.2 equiv) + aqueous HCl (excess) into a connected flask and transferring the gas via cannula to the reaction flask.

• Addition: Add the Alkyl Halide substrate via syringe.

• Seal & Stir: Seal the vessel (pressure tube recommended) and warm to RT. Stir 12h.

References

• Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Establishes values: = 1.44).

• Xu, X.-H., Matsuzaki, K., & Shibata, N. (2015).[5] "Trifluoromethylthio- and Trifluoromethylseleno-Reagents."[4][6][7] Chemical Reviews, 115(2), 731–764.

• Shao, X., Xu, C., Lu, L., & Shen, Q. (2015).[5] "Shelf-Stable Electrophilic Trifluoromethylthiolating Reagents." Accounts of Chemical Research, 48(4), 1227–1236.

• Billard, T. (2014). "Electrophilic Trifluoromethylthiolation Reagents: The 'French Connection'." Chemistry – A European Journal, 20(22), 6566-6573.

• Yagupolskii, L. M., et al. (1984). "Aryl(trifluoromethyl)sulfonium salts."[8] Synthesis, 1984(10), 841-843. (Foundational work on electrophilic

  ).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. orgsyn.org [orgsyn.org]
• 3. Trifluoromethane | CHF3 | CID 6373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. zhou.apm.ac.cn [zhou.apm.ac.cn]
• 6. Shelf-stable electrophilic reagents for trifluoromethylthiolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the 19F NMR Chemical Shift of 4-Trifluoromethylsulfanyl-biphenyl

This guide provides an in-depth analysis of the 19F Nuclear Magnetic Resonance (NMR) chemical shift of 4-trifluoromethylsulfanyl-biphenyl. Designed for researchers, scientists, and professionals in drug development, this document offers a comparative analysis, discusses the underlying principles influencing the 19F chemical shift, and provides a robust experimental protocol for its determination. Our approach is grounded in established scientific principles and supported by experimental data from analogous compounds to provide a predictive framework for the target molecule.

Introduction to 19F NMR Spectroscopy

Fluorine-19 (19F) NMR spectroscopy is a powerful analytical technique for the structural elucidation and study of organofluorine compounds.[1] The 19F nucleus possesses a nuclear spin of 1/2, a natural abundance of nearly 100%, and a high gyromagnetic ratio, which gives it a sensitivity close to that of 1H NMR (about 83%).[1] A key feature of 19F NMR is its exceptionally wide range of chemical shifts, typically spanning over 400 ppm.[2] This large dispersion makes the 19F nucleus highly sensitive to subtle changes in its local electronic environment, rendering it an exquisite probe for molecular structure and interactions.[2][3]

The chemical shift in 19F NMR is influenced by several factors, including:

• Electronic Effects: The electron density around the fluorine nucleus is the primary determinant of its chemical shift. Electron-withdrawing groups tend to deshield the nucleus, resulting in a downfield shift (higher ppm values), while electron-donating groups cause shielding and an upfield shift (lower ppm values).[1]

• Solvent Effects: The polarity of the solvent can significantly influence the 19F chemical shift through intermolecular interactions such as hydrogen bonding and dipole-dipole interactions.[1][3][4]

• Temperature: Variations in temperature can affect conformational dynamics and intermolecular interactions, leading to changes in the observed chemical shift.[1]

• Molecular Structure and Hybridization: The bonding environment and hybridization of the carbon atom attached to the fluorine atom or trifluoromethyl group also play a crucial role in determining the chemical shift.[1]

Predicting the 19F NMR Chemical Shift of 4-Trifluoromethylsulfanyl-biphenyl

The most relevant starting point for our comparison is phenyl(trifluoromethyl)sulfane (C6H5SCF3) . Experimental data shows its 19F NMR chemical shift to be approximately -42.77 ppm in CDCl3, referenced to CFCl3.[5] This value serves as our foundational reference.

Now, let's consider the structure of 4-trifluoromethylsulfanyl-biphenyl. It consists of a phenyl(trifluoromethyl)sulfane core with a phenyl group substituted at the para-position (position 4). The introduction of this second phenyl ring will influence the electronic environment of the -SCF3 group.

The biphenyl moiety, compared to a single phenyl ring, can act as a weak electron-donating or electron-withdrawing group depending on the nature of the interaction and the substituent on the other ring. In this case, the second phenyl ring is unsubstituted. The electronic effect of the second phenyl ring on the -SCF3 group is expected to be relatively small, transmitted through the first aromatic ring.

To further refine our prediction, we can examine the effect of other substituents on the chemical shift of the -SCF3 group in substituted phenyl(trifluoromethyl)sulfanes.

Compound	Substituent	Position	19F Chemical Shift (ppm in CDCl3)	Reference
Phenyl(trifluoromethyl)sulfane	-H	-	-42.77	[5]
(4-methylphenyl)(trifluoromethyl)sulfane	-CH3	para	-43.22	[5]
(4-fluorophenyl)(trifluoromethyl)sulfane	-F	para	-43.37	[5]
4-((trifluoromethyl)thio)aniline	-NH2	para	-44.44	[5]
Methyl 4-((trifluoromethyl)thio)benzoate	-COOCH3	para	-42.20	[5]

Table 1: 19F NMR Chemical Shifts of Substituted Phenyl(trifluoromethyl)sulfanes.

From the data in Table 1, we can observe the following trends:

• Electron-donating groups at the para-position, such as methyl (-CH3) and amino (-NH2), cause an upfield shift (more negative ppm value) compared to the unsubstituted phenyl(trifluoromethyl)sulfane. This is consistent with an increase in electron density around the -SCF3 group, leading to greater shielding of the fluorine nuclei.

• An electron-withdrawing group like the methyl ester (-COOCH3) at the para-position results in a downfield shift (less negative ppm value), indicating deshielding of the fluorine nuclei due to reduced electron density.

• The effect of a fluoro substituent is also a slight upfield shift.

The phenyl group in the 4-position of the biphenyl system is generally considered to be weakly electron-donating through resonance. Therefore, we can predict that the 19F NMR chemical shift of 4-trifluoromethylsulfanyl-biphenyl will be slightly upfield (more negative) compared to phenyl(trifluoromethyl)sulfane. A reasonable estimate would place the chemical shift in the range of -43.0 to -43.5 ppm in a non-polar solvent like CDCl3.

In the absence of direct experimental data, computational methods, particularly Density Functional Theory (DFT), can be employed to predict 19F NMR chemical shifts with a reasonable degree of accuracy.[6][7] Such calculations would involve optimizing the geometry of the 4-trifluoromethylsulfanyl-biphenyl molecule and then calculating the NMR shielding tensors. By using appropriate scaling factors derived from a curated dataset of known compounds, a reliable prediction of the chemical shift can be obtained.[6][7]

Experimental Protocol for the Determination of the 19F NMR Chemical Shift

To experimentally validate the predicted chemical shift, the following detailed protocol is recommended. This protocol is designed to ensure accuracy, reproducibility, and adherence to best practices in NMR spectroscopy.

A schematic workflow for the experimental determination of the 19F NMR chemical shift.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of high-purity 4-trifluoromethylsulfanyl-biphenyl.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl3). The choice of solvent is critical, and for comparative purposes, using a common, non-polar solvent is recommended.

  • Add a small amount of an internal reference standard. Trichlorofluoromethane (CFCl3) is the primary reference standard for 19F NMR and is set to 0.00 ppm.[8][9] However, due to its volatility and environmental concerns, other secondary standards such as trifluorotoluene (C6H5CF3, δ ≈ -63.72 ppm) or fluorobenzene (C6H5F, δ ≈ -113.15 ppm) can be used.[8][10]

  • Transfer the resulting solution to a clean and dry 5 mm NMR tube.

• NMR Spectrometer Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer's field frequency using the deuterium signal from the solvent.

  • Shim the magnetic field to achieve a homogeneous field across the sample, which is crucial for obtaining sharp, well-resolved signals.

  • Set up the 19F NMR acquisition parameters. A standard single-pulse experiment is typically sufficient. Key parameters to consider are:

    • Pulse Width: Calibrate for a 90° pulse.

    • Acquisition Time: Typically 1-2 seconds.

    • Relaxation Delay (d1): A delay of 1-2 seconds is usually adequate, but for quantitative measurements, a longer delay (5 x T1) is necessary.

    • Number of Scans: This will depend on the sample concentration and the spectrometer's sensitivity. For a moderately concentrated sample, 16 to 64 scans should provide a good signal-to-noise ratio.

  • Acquire the Free Induction Decay (FID).

• Data Processing and Analysis:

  • Apply a Fourier transform to the FID to convert the time-domain signal into a frequency-domain spectrum.

  • Phase correct the spectrum to ensure all peaks have the correct absorptive lineshape.

  • Reference the spectrum by setting the chemical shift of the internal standard to its known value. For example, if CFCl3 is used, its signal should be set to 0.00 ppm.

  • The chemical shift of the singlet corresponding to the -SCF3 group of 4-trifluoromethylsulfanyl-biphenyl can then be directly measured.

Conclusion

The 19F NMR chemical shift of 4-trifluoromethylsulfanyl-biphenyl is a critical parameter for its structural characterization and for studying its interactions in various chemical and biological systems. Based on a comparative analysis with structurally related compounds, the chemical shift is predicted to be in the range of -43.0 to -43.5 ppm in a non-polar solvent when referenced to CFCl3. This guide provides a robust framework for understanding the factors that govern this chemical shift and a detailed experimental protocol for its precise determination. The high sensitivity of the 19F nucleus to its local environment makes this spectroscopic parameter a valuable tool for researchers in the fields of medicinal chemistry, materials science, and beyond.

References

• Vertex AI Search. 19F NMR Reference Standards.
• Alfa Chemistry. 19F NMR Chemical Shift Table - Organofluorine.
• Scribd. 19F NMR Reference Standards Guide | PDF.
• Certified Reference Materials for 19F Quantitative NMR Ensuring Traceability to “The Intern
• NMR Facility, UCSB Chem and Biochem. 19F Chemical Shifts and Coupling Constants.
• Kitevski-LeBlanc, J., & Prosser, R. S. (2012). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of biomolecular NMR, 53(2), 119–129.
• Nicewicz, D. A., & MacMillan, D. W. C. (2013).
• Al-Maharik, N. (2019). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Magnetic Resonance in Chemistry, 57(10), 751-764.
• ResearchGate. Sensitivity of ¹⁹F NMR chemical shifts of 4∋‐SCF3 to interactions....
• The Royal Society of Chemistry.
• The Royal Society of Chemistry.
• SpectraBase. 4-Trifluoromethyl-4'-fluorobiphenyl - Optional[19F NMR] - Chemical Shifts.
• Tantillo, D. J. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of organic chemistry, 83(6), 3220–3225.
• ResearchGate. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins.
• eScholarship.
• DTIC. Fluorine-19 Nuclear Magnetic Resonance.
• Yu, J., & Mason, R. P. (2016). New Frontiers and Developing Applications in 19F NMR. Annual review of analytical chemistry (Palo Alto, Calif.), 9, 127–147.

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• 9. scribd.com [scribd.com]
• 10. 19F [nmr.chem.ucsb.edu]

Technical Comparison Guide: Mass Spectrometry Fragmentation of SCF3 Biphenyls

Executive Summary: The Strategic Value of the SCF3 Moiety

In modern medicinal chemistry, the trifluoromethylthio (

) group is a "super-lipophilic" pharmacophore, often superior to trifluoromethoxy ( ) and trifluoromethyl ( ) groups for enhancing membrane permeability and metabolic stability. However, its characterization remains a bottleneck due to complex fragmentation patterns that differ significantly from its oxygenated counterparts.

This guide provides a definitive technical analysis of the mass spectrometric (MS) behavior of

-substituted biphenyls. Unlike standard alkyl fragmentation, these systems exhibit unique sulfur-mediated rearrangements and bond cleavages that are critical for structural elucidation and metabolite identification.

Mechanistic Fragmentation Analysis

Stability and Ionization

Biphenyls are inherently stable polycyclic aromatic hydrocarbons (PAHs). Upon Electron Ionization (EI, 70 eV),

biphenyls typically yield an intense molecular ion ( ) due to the resonance stabilization of the biphenyl core and the polarizability of the sulfur atom.

Primary Fragmentation Pathways

The fragmentation of the

moiety is governed by the relative bond dissociation energies (BDE):

• C(sp³)-F: ~110 kcal/mol (Very Strong)

• C(sp²)-S: ~85 kcal/mol (Strong, resonance stabilized)

• S-C(sp³): ~65-70 kcal/mol (Weakest link)

Consequently, the primary fragmentation event is the homolytic cleavage of the

bond, not the bond.

Pathway A: Loss of Trifluoromethyl Radical ( )

This is the diagnostic pathway. The molecular ion loses a neutral

radical (69 Da) to form a stable thiophenol-like cation.

Pathway B: C-S Bond Cleavage (Loss of )

A competing pathway involves the loss of the entire thiomethyl group, yielding the biphenyl cation (

153 for unsubstituted biphenyl core). This is less favorable than Pathway A due to the stronger partial double bond character but becomes significant at higher collision energies.

Pathway C: Fluorine Migration (The "Thiocarbonyl" Rearrangement)

Unlike

analogs which frequently lose (carbonyl difluoride) via a four-membered transition state, analogs can undergo a sulfur-to-ring fluorine migration. This results in the expulsion of thiocarbonyl difluoride ( ), leaving an aryl fluoride cation.

The "Ortho Effect" in Biphenyls

If the

group is located at the ortho position (2-position) of the biphenyl ring, steric proximity to the second phenyl ring facilitates a cyclization pathway. This mimics the "ortho effect" seen in Polychlorinated Biphenyls (PCBs), where the loss of substituents leads to the formation of a stable fluorenyl cation ( 165).

Comparative Analysis: SCF3 vs. OCF3 vs. CF3

The following table contrasts the MS performance and characteristics of

biphenyls against their common isosteres.

Feature	SCF3 (Trifluoromethylthio)	OCF3 (Trifluoromethoxy)	CF3 (Trifluoromethyl)
Hansch (Lipophilicity)	1.44 (Highest)	1.04	0.88
Molecular Ion ( )	High Intensity (Soft S atom stabilizes charge)	Moderate Intensity	High Intensity
Primary Neutral Loss	(69 Da)	(66 Da) or (85 Da)	(19 Da) or (69 Da)
Diagnostic Fragment	(Thiophenyl cation)	(Phenoxy cation)	(Difluorobenzyl cation)
Rearrangement Propensity	Low (S-C bond cleavage dominates)	High (Loss of is common)	Low
Low Mass Marker	69 ( )	69 ( )	69 ( )

Visualizing the Fragmentation Logic

The following diagram illustrates the decision tree for interpreting the mass spectrum of a generic 4-(

)-biphenyl (MW 254).

Figure 1: Fragmentation pathways for 4-(trifluoromethylthio)biphenyl.[1][2] The green path (Loss of CF3) is typically the base peak mechanism.

Experimental Protocols (Self-Validating)

To ensure reproducible data, follow this validated GC-MS protocol. This workflow includes a "System Suitability Test" (SST) using a reference standard to verify ionization conditions.

System Suitability Test (SST)

Before analyzing samples, inject 4,4'-Bis(trifluoromethyl)biphenyl (CAS: 581-80-6) as a surrogate standard.

• Acceptance Criteria:

  • ( 290) must be relative abundance.
  • 271 ( ) and 221 ( ) must be clearly resolved.

  • If

    is weak, reduce source temperature to prevent thermal degradation.

GC-MS Method Parameters

• Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or similar).

• Column: DB-5ms UI (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Splitless mode, 250°C.

• Oven Program:

  • Hold 60°C for 1 min.

  • Ramp 20°C/min to 300°C.

  • Hold 5 min.

• Ion Source: Electron Ionization (EI), 70 eV, 230°C.

• Scan Range:

  50–500 (Scan rate >3 scans/sec).

Data Interpretation Workflow

• Identify Molecular Ion: Look for the highest mass cluster. Confirm the sulfur isotope pattern (

  is ~4.4% of ).

• Check for Neutral Loss 69: Calculate

  . A strong peak here confirms the or group.

• Differentiate

  vs :

  • If you see

    (Loss of ), it is likely .

  • If you see

    as the dominant fragment with no , it supports .

• Verify Biphenyl Core: Look for characteristic aromatic series (

  77, 152, 153).

References

• Hanser, C., et al. (2025). Homochiral β-CF3, -SCF3 and -OCF3 secondary alcohols: catalytic stereoconvergent synthesis. ChemRxiv. [Link][2][3]

• PubChem. (2025).[4][5][6] 4-(Trifluoromethyl)biphenyl Compound Summary. National Library of Medicine. [Link]

• NIST Mass Spectrometry Data Center. (2025). Biphenyl Mass Spectrum. NIST Chemistry WebBook. [Link]

• Kagramanov, N. D., et al. (2021). Ionic Series in Mass Spectra of Trifluoromethyl-Substituted Heterocycles. Fluorine Notes. [Link]

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. 4,4'-Bis[trifluoromethyl]biphenyl | C14H8F6 | CID 625891 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Trifluoromethylbiphenyl | C13H9F3 | CID 9877863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-(三氟甲硫基)苯酚 98% | Sigma-Aldrich [sigmaaldrich.com]

Infrared (IR) absorption bands of aryl-SCF3 group

Topic: Infrared (IR) Absorption Bands of Aryl-SCF

Group Content Type: Publish Comparison Guide

Spectral Fingerprinting of the Aryl-SCF Group: A Comparative Technical Guide

Executive Summary: The "Super-Lipophilic" Fluorophore

The trifluoromethylthio group (Ar-SCF

) has emerged as a privileged motif in modern drug discovery, often termed a "super-lipophilic" alternative to the ubiquitous trifluoromethyl (Ar-CF ) and trifluoromethoxy (Ar-OCF ) groups. While its metabolic stability and lipophilicity are well-documented, its vibrational characterization remains a frequent source of ambiguity in the laboratory.

This guide provides a definitive spectral analysis of the aryl-SCF

group. Unlike standard spectral libraries that treat fluorinated motifs generically, we dissect the specific infrared (IR) signatures that distinguish Ar-SCF from its structural analogs, providing a robust protocol for structural verification.

Vibrational Signature Analysis[1][2]

The IR spectrum of the aryl-SCF

group is dominated by the interplay between the highly electronegative CF moiety and the heavy, polarizable sulfur atom. This creates a unique vibrational "fingerprint" distinct from Ar-CF and Ar-OCF .

Comparative IR Absorption Bands

The following table synthesizes experimental data to highlight the diagnostic bands. Note the "Red Shift" in C-F stretching for SCF

compared to CF , attributed to the lower bond force constant induced by the sulfur linkage.

Vibrational Mode	Ar-SCF (Target)	Ar-CF (Analog)	Ar-OCF (Analog)	Diagnostic Note
(C-F) Asym. Stretch	1100 – 1180 cm	1300 – 1360 cm	1200 – 1300 cm	Ar-CF shows a distinct, sharp band >1300 cm absent in Ar-SCF .
(C-F) Sym.[1] Stretch	1080 – 1120 cm	1100 – 1200 cm	1150 – 1250 cm	Comparison requires careful overlay; SCF bands are often broader.
(C-S) Stretch	750 – 800 cm	N/A	N/A	The Critical Differentiator. Look for a medium-intensity band in this "fingerprint" zone.
(C-O) Stretch	N/A	N/A	1200 – 1275 cm	Strong C-O stretch in OCF often overlaps with C-F modes.
(CF ) Bending	730 – 760 cm	700 – 740 cm	700 – 750 cm	"Umbrella" mode. In SCF , this often couples with the C-S stretch.

Mechanistic Insight: The Sulfur Effect

Why does Ar-SCF

absorb differently?

• Mass Effect: The sulfur atom (approx. 32 amu) is significantly heavier than oxygen (16 amu) or the direct C-C bond in Ar-CF

  . This lowers the frequency of the X-CF skeletal vibrations (Hooke's Law).

• Electronic Decoupling: Sulfur is a "soft" atom with diffuse

  -orbitals (or -accepting capability). It acts as an electronic buffer, reducing the hyperconjugative stiffening of the C-F bonds seen in Ar-OCF . This results in C-F stretching frequencies shifting to lower wavenumbers (1100–1180 cm ) compared to the stiff C-F bonds in Ar-CF (~1320 cm ).

Comparative Performance Guide

In drug design, the choice between SCF

, CF , and OCF is rarely about spectroscopy alone. It is about Lipophilicity vs. Metabolic Stability . The IR spectrum is your quality control (QC) gatekeeper to ensure the correct group is installed.

Electronic and Physicochemical Comparison

The following data validates why researchers switch to SCF

and how to correlate this with spectral data.

Parameter	Ar-SCF	Ar-CF	Ar-OCF	Implication
Hansch Lipophilicity ( )	1.44	0.88	1.04	SCF is the most lipophilic, enhancing membrane permeability.
Hammett Constant ( )	0.50	0.54	0.35	SCF is a strong EWG, similar to CF , but with higher lipophilicity.
Metabolic Liability	Low	Very Low	Low	S-oxidation (to sulfoxide/sulfone) is a potential metabolic route for SCF .

Distinguishing Impurities

• Disulfide Contamination: Synthesis of Ar-SCF

  often involves Ar-S-S-Ar intermediates. Check for the absence of S-S stretching (weak, ~450-500 cm ), though this is often difficult to see in IR.

• Hydrolysis Products: If the CF

  group hydrolyzes (rare but possible under extreme basic conditions), look for broad O-H stretches (3200-3500 cm ) or S-H stretches (~2550 cm ).

Experimental Protocol: High-Fidelity Acquisition

To reliably identify the Ar-SCF

bands, standard FTIR protocols must be adapted to account for the high volatility of low-molecular-weight fluorinated sulfides and the high electronegativity of the group.

Protocol: Attenuated Total Reflectance (ATR) FTIR

Objective: Obtain a spectrum with sufficient resolution to resolve the C-S stretch from the aromatic out-of-plane (OOP) bends.

• Instrument Setup:

  • Use a Diamond or ZnSe ATR crystal (Diamond is preferred for hardness).

  • Resolution: Set to 2 cm

    (standard 4 cm may blur the fine splitting of C-F modes).

  • Scans: Minimum 32 scans to reduce noise in the fingerprint region (600-1000 cm

    ).

• Sample Preparation:

  • Liquids: Place a single drop on the crystal. Caution: Aryl-SCF

    compounds can be volatile and odorous. Cover immediately with the ATR anvil/clamp to prevent evaporation and minimize odor.

  • Solids: Crush the sample into a fine powder before placing it on the crystal to ensure maximum contact. Apply high pressure with the anvil.

• Data Processing:

  • Perform an Atmospheric Correction to remove water vapor and CO

    bands. This is critical because water vapor lines (rotation-vibration) appear in the 1400-1700 cm range and can interfere with aromatic ring modes.

  • Baseline Correction: Apply a concave rubberband correction if the baseline drifts due to scattering (common with fluorinated powders).

• Validation Step (Self-Check):

  • Check: Do you see a sharp peak >1300 cm

    ?

  • If YES: You likely have Ar-CF

    contamination or the wrong product.

  • If NO: And you observe strong bands at 1100-1180 cm

    + 750-800 cm , the Ar-SCF assignment is supported.

Visualizations

Spectral Assignment Logic

This flowchart guides the researcher through the decision process of identifying the fluorinated group based on IR peaks.

Figure 1: Decision tree for distinguishing aryl-SCF

from common fluorinated analogs using FTIR spectral markers.

Structure-Property Relationship

A visual comparison of the electronic and physical properties that drive the selection of these groups.

Figure 2: Comparative analysis of lipophilicity and electronic effects. SCF

offers the unique combination of high lipophilicity and strong electron withdrawal.[2]

References

• Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Source for and parameters).

• Nabi, S. N., & Sheppard, N. (1959). The infrared spectra of some compounds containing the trifluoromethylthio-group, CF

  S-. Journal of the Chemical Society, 3439-3441. [Link]
• Tlili, A., et al. (2016).
• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley. (Standard reference for C-F and C-S assignments).

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Melting Point of 4-Trifluoromethylsulfanyl-biphenyl and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of material science and pharmaceutical development, the melting point of a compound is a critical physical property, offering insights into purity, crystal lattice energy, and molecular interactions. This guide provides a comparative analysis of the melting point of 4-trifluoromethylsulfanyl-biphenyl, a compound of interest in medicinal chemistry and materials science. Due to the limited availability of experimental data for this specific molecule, we will extrapolate its potential melting point by examining trends among structurally analogous biphenyl derivatives. This analysis is grounded in the fundamental principles of physical organic chemistry, providing a framework for understanding structure-property relationships.

Comparative Melting Point Data

The melting point of a crystalline solid is a measure of the energy required to overcome the forces holding the molecules together in the crystal lattice. For a series of related compounds, variations in melting point can be attributed to differences in molecular weight, symmetry, and intermolecular forces such as van der Waals interactions, dipole-dipole forces, and hydrogen bonding.

Below is a table summarizing the experimentally determined melting points of biphenyl and several of its 4-substituted derivatives.

Compound	Structure	Melting Point (°C)
Biphenyl	C₁₂H₁₀	69-71[1]
4-Fluorobiphenyl	C₁₂H₉F	71-77[2]
4-Chlorobiphenyl	C₁₂H₉Cl	75-77[3]
4-Bromobiphenyl	C₁₂H₉Br	89-92[4]
4-(Trifluoromethyl)biphenyl	C₁₃H₉F₃	70[5]
4,4'-Bis(trifluoromethyl)biphenyl	C₁₄H₈F₆	88-94[2][6]

Analysis of Melting Point Trends and Estimation for 4-Trifluoromethylsulfanyl-biphenyl

The data presented reveals a clear trend among the halogenated biphenyls. As the atomic weight and size of the halogen substituent at the 4-position increase from fluorine to bromine, the melting point also increases. This is primarily due to the enhancement of London dispersion forces, a type of van der Waals force, which become stronger with a greater number of electrons and a larger surface area.

The introduction of a trifluoromethyl (-CF₃) group at the 4-position results in a melting point of 70°C, which is very close to that of the parent biphenyl. The trifluoromethyl group is highly electronegative and can influence the electronic properties of the molecule.[6] While it is larger than a hydrogen atom, its effect on the melting point in this case appears to be minimal, suggesting a complex interplay between size, polarity, and crystal packing. Interestingly, the symmetrically substituted 4,4'-bis(trifluoromethyl)biphenyl has a significantly higher melting point (88-94°C), which is expected as the increased molecular symmetry and weight often lead to more efficient crystal packing and stronger intermolecular forces.

Now, let us consider the 4-trifluoromethylsulfanyl (-SCF₃) group. This substituent is larger than the trifluoromethyl group and introduces a sulfur atom, which can participate in different types of intermolecular interactions. The -SCF₃ group is known to be highly lipophilic and strongly electron-withdrawing.[7]

Based on the observed trends, we can make an educated estimation of the melting point for 4-trifluoromethylsulfanyl-biphenyl. The sulfur atom is larger than the carbon atom, and the -SCF₃ group as a whole is bulkier than the -CF₃ group. This increased size and mass would be expected to lead to stronger van der Waals forces. Therefore, it is reasonable to predict that the melting point of 4-trifluoromethylsulfanyl-biphenyl would be higher than that of 4-(trifluoromethyl)biphenyl (70°C) . Given that the introduction of a bromine atom, which is comparable in size to the -SCF₃ group, leads to a melting point of 89-92°C, it is plausible that the melting point of 4-trifluoromethylsulfanyl-biphenyl lies in a similar or slightly higher range.

Caption: Comparative melting points of 4-substituted biphenyls.

Experimental Protocol for Melting Point Determination

The melting point of a crystalline solid can be accurately determined using the capillary method with a melting point apparatus. This is a standard and reliable technique in most chemical laboratories.

Materials:

• Crystalline sample of the biphenyl derivative

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Thomas-Hoover, Mel-Temp)

• Spatula

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• Sample Preparation:

  • Ensure the sample is completely dry and in the form of a fine powder. If necessary, gently grind the crystals in a mortar and pestle.

  • Tap the open end of a capillary tube into the powdered sample to pack a small amount of the solid into the tube. The packed sample should be approximately 2-3 mm in height.

  • Tap the sealed end of the capillary tube on a hard surface to ensure the sample is tightly packed at the bottom.

• Apparatus Setup:

  • Turn on the melting point apparatus and set the initial temperature to about 20°C below the expected melting point.

  • Insert the capillary tube containing the sample into the designated slot in the heating block of the apparatus.

• Melting Point Determination:

  • Observe the sample through the magnifying lens of the apparatus as the temperature rises.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Continue to observe and record the temperature at which the entire sample has melted into a clear liquid (the clear point).

  • The melting point is reported as a range from the onset of melting to the clear point.

• Cooling and Repeat:

  • Allow the apparatus to cool down sufficiently before performing a second determination to confirm the result.

Sources

• 1. (Hetero)aryl‐SVI Fluorides: Synthetic Development and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 联苯 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-Trifluoromethylbiphenyl | C13H9F3 | CID 9877863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. One pot synthesis of trifluoromethyl aryl sulfoxides by trifluoromethylthiolation of arenes and subsequent oxidation with hydrogen peroxide - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04621C [pubs.rsc.org]
• 7. Three-Component Friedel-Crafts Transformations: Synthesis of Alkyl and Alkenyl Trifluoromethyl Sulfides and Alkenyl Iodides - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4-Trifluoromethylsulfanyl-biphenyl: A Guide for Laboratory Professionals

For researchers at the forefront of scientific innovation, particularly in the realms of drug discovery and materials science, the use of specialized reagents like 4-Trifluoromethylsulfanyl-biphenyl is commonplace. The unique trifluoromethylsulfanyl (-SCF3) group imparts distinct electronic and lipophilic properties, making it a valuable building block. However, the very features that make this compound chemically interesting also necessitate a rigorous and informed approach to its disposal. This guide provides a comprehensive, step-by-step framework for the safe and environmentally responsible management of waste containing 4-Trifluoromethylsulfanyl-biphenyl, ensuring the protection of laboratory personnel and the ecosystem.

Hazard Profile and Core Safety Principles

Therefore, a cautious approach is paramount. All handling and disposal procedures must be predicated on the assumption that 4-Trifluoromethylsulfanyl-biphenyl is:

• Irritating to the skin, eyes, and respiratory system.

• Potentially toxic with prolonged or repeated exposure.

• Harmful to aquatic life with long-lasting effects.[3][7]

• Environmentally persistent .

Immediate Safety Precautions:

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical safety goggles, and appropriate chemical-resistant gloves (double-gloving with nitrile is a good practice) when handling this compound or its waste.[8][9]

• Ventilation: All manipulations should be conducted within a certified chemical fume hood to minimize inhalation exposure.[2][9]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible.[9]

Waste Segregation and Collection: The Foundation of Proper Disposal

Effective waste management begins with meticulous segregation at the point of generation. Improperly mixed waste streams can lead to dangerous reactions and complicate the final disposal process.

Table 1: Waste Stream Classification for 4-Trifluoromethylsulfanyl-biphenyl

Waste Stream Category	Description	Collection Container
Solid Waste	Unused or expired pure 4-Trifluoromethylsulfanyl-biphenyl, contaminated personal protective equipment (gloves, weighing paper), and spent solid reagents.	Clearly labeled, sealed, and chemically compatible container for halogenated organic solid waste .
Liquid Waste	Solutions containing 4-Trifluoromethylsulfanyl-biphenyl from reactions, chromatography fractions, and cleaning rinses.	Clearly labeled, sealed, and chemically compatible container for halogenated organic liquid waste . Do not mix with aqueous or non-halogenated waste.
Sharps Waste	Needles, syringes, and broken glassware contaminated with 4-Trifluoromethylsulfanyl-biphenyl.	Puncture-resistant sharps container clearly labeled as containing chemically contaminated sharps .[10]
Empty Containers	The original container of 4-Trifluoromethylsulfanyl-biphenyl.	Triple-rinse with a suitable solvent (e.g., acetone or ethanol). The first rinse must be collected as hazardous liquid waste.[10][11] After rinsing and air-drying, deface the label and dispose of the container according to your institution's guidelines for empty chemical containers.[11]

Step-by-Step Disposal Procedures

The recommended disposal route for 4-Trifluoromethylsulfanyl-biphenyl and its associated waste is through a licensed hazardous waste disposal facility. The high stability of the C-F bond often necessitates high-temperature incineration to ensure complete destruction.[12]

Preparing Solid Waste for Disposal

• Collection: Carefully place all solid waste contaminated with 4-Trifluoromethylsulfanyl-biphenyl into the designated halogenated organic solid waste container.

• Labeling: Ensure the container is accurately labeled with "Hazardous Waste," the full chemical name "4-Trifluoromethylsulfanyl-biphenyl," and the approximate quantity.

• Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials.

Preparing Liquid Waste for Disposal

• Collection: Pour all liquid waste containing 4-Trifluoromethylsulfanyl-biphenyl into the designated halogenated organic liquid waste container.

• pH Consideration: Do not add acidic or basic solutions to the waste container without first considering potential reactions. While not explicitly documented for this specific compound, hydrolysis under extreme pH conditions could be possible. It is best to maintain a near-neutral pH if possible.

• Labeling and Storage: As with solid waste, ensure proper labeling and store the sealed container in a designated, secure location.

Managing Contaminated Labware

• Decontamination: Whenever possible, decontaminate reusable glassware by rinsing with a suitable organic solvent. Collect all rinsate as halogenated organic liquid waste.

• Disposal of Disposables: Dispose of single-use contaminated labware (e.g., pipette tips, chromatography columns) as solid hazardous waste.

The Logic of Disposal: A Visual Workflow

The decision-making process for the proper disposal of 4-Trifluoromethylsulfanyl-biphenyl can be visualized as a clear workflow. This ensures that all safety and regulatory considerations are met at each stage.

Caption: Workflow for the safe disposal of 4-Trifluoromethylsulfanyl-biphenyl waste.

Spill Management: An Emergency Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control the Source: If safe to do so, stop the source of the spill.

• Containment: For liquid spills, contain the spill using an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels. For solid spills, carefully sweep up the material, avoiding dust generation.

• Collection: Place all contaminated absorbent material or swept-up solid into a labeled hazardous waste container.

• Decontamination: Decontaminate the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Conclusion: A Commitment to Safety and Sustainability

The responsible disposal of specialized chemicals like 4-Trifluoromethylsulfanyl-biphenyl is not merely a regulatory requirement; it is a fundamental aspect of professional scientific practice. By adhering to the principles of hazard assessment, meticulous segregation, and proper containment, researchers can ensure that their work advances knowledge without compromising the safety of themselves, their colleagues, or the environment. This guide provides a robust framework for achieving that goal, fostering a culture of safety and sustainability within the laboratory.

References

• Benchchem. (n.d.). Essential Safety and Operational Guide for Handling [1,1'-Biphenyl]-2,2',5,5'-tetrol.
• Carl ROTH. (n.d.). Safety Data Sheet: Biphenyl.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET.
• Open Government Program. (n.d.). GUIDELINES FOR THE DISPOSAL OF SULPHUR CONTAINING SOLID WASTE.
• Loba Chemie. (2016). BIPHENYL FOR SYNTHESIS MSDS.
• CDH Fine Chemical. (n.d.). Biphenyl CAS No 92-52-4 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Carl ROTH. (n.d.). Safety Data Sheet: Biphenyl.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET.
• Synquest Labs. (n.d.). 4-(Trifluoromethyl)phenyl trifluoromethanesulfonate Safety Data Sheet.
• Apollo Scientific. (n.d.). SAFETY DATA SHEET.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• Benchchem. (n.d.). Application Notes and Protocols for Handling and Disposal of 4-Chloro-2-fluorophenylacetonitrile Waste.
• ResearchGate. (n.d.). Removing organic sulfur compounds from natural gas.
• Fluorochem. (2024). Safety Data Sheet.
• Benchchem. (n.d.). Navigating the Final Frontier of Fluorochemicals: A Guide to the Proper Disposal of Perfluoro-1-butene.
• Journal of the Ceramic Society of Japan. (n.d.). Overview on the history of organofluorine chemistry from the viewpoint of material industry.
• Dartmouth Policy Portal. (n.d.). Hazardous Waste Disposal Guide.
• Northwestern University. (2023). Hazardous Waste Disposal Guide.
• Bibliothèque et Archives Canada. (n.d.). Organofluorine Compounds in the Environment - Analysis, Sources and.

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